Cas no 1805897-88-4 (Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate)
Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate
-
- Inchi: 1S/C12H12BrFO3/c1-3-17-12(16)8-5-4-6-9(14)10(8)11(15)7(2)13/h4-7H,3H2,1-2H3
- InChI Key: AMWZUGJTHJMGJP-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C(=CC=CC=1C(=O)OCC)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 296
- XLogP3: 3.1
- Topological Polar Surface Area: 43.4
Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006853-250mg |
Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate |
1805897-88-4 | 97% | 250mg |
484.80 USD | 2021-06-21 | |
| Alichem | A015006853-500mg |
Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate |
1805897-88-4 | 97% | 500mg |
855.75 USD | 2021-06-21 | |
| Alichem | A015006853-1g |
Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate |
1805897-88-4 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate
Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate (CAS No. 1805897-88-4): A Comprehensive Overview
Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate, identified by its Chemical Abstracts Service (CAS) number 1805897-88-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a fluorobenzene core and an acylated side chain, has garnered attention due to its versatile structural properties and potential applications in drug development.
The molecular structure of Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate consists of a benzene ring substituted with a fluoro group at the 3-position and an acylated side chain derived from 2-bromopropanoic acid. This unique arrangement imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both bromine and fluorine atoms enhances its utility in cross-coupling reactions, which are pivotal in constructing complex molecular frameworks.
In recent years, the pharmaceutical industry has shown increasing interest in fluorinated benzoates due to their favorable pharmacokinetic properties. The introduction of a fluorine atom at the 3-position of the benzene ring can significantly influence the metabolic stability and binding affinity of drug candidates. Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate serves as a crucial building block for synthesizing novel fluorinated compounds with enhanced biological activity.
One of the most compelling aspects of Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate is its role in the development of small-molecule inhibitors. Researchers have leveraged its structural features to design molecules targeting various therapeutic areas, including oncology and neurology. The acylated side chain provides a handle for further functionalization, enabling the creation of libraries of derivatives with tailored properties. This flexibility has made it a preferred choice for medicinal chemists seeking to optimize lead compounds.
The compound's reactivity also makes it an excellent candidate for exploring new synthetic methodologies. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have been widely employed to introduce additional functional groups onto the benzene ring or the acylated side chain. These transformations have opened up new avenues for constructing complex scaffolds, which are often essential for achieving high binding affinity and selectivity in drug discovery.
Recent studies have highlighted the potential of Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate in developing next-generation therapeutics. For instance, researchers have utilized it to synthesize novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom's ability to modulate electronic properties and metabolic stability has been particularly advantageous in this context. By incorporating this compound into their synthetic strategies, scientists have been able to generate highly potent and selective inhibitors with improved pharmacological profiles.
The versatility of Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate extends beyond pharmaceutical applications. It has also found utility in materials science, where its unique structural features contribute to the development of advanced polymers and liquid crystals. The ability to precisely control molecular architecture through functionalization has enabled the creation of materials with tailored optical and electronic properties.
In conclusion, Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate (CAS No. 1805897-88-4) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features, coupled with its reactivity, make it an indispensable tool for researchers aiming to develop innovative therapeutics and materials. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in modern science.
1805897-88-4 (Ethyl 2-(2-bromopropanoyl)-3-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)